5-cyclopropyl-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H15F3N4O2/c1-8-6-12(15(16,17)18)21-13(20-8)4-5-19-14(23)10-7-11(24-22-10)9-2-3-9/h6-7,9H,2-5H2,1H3,(H,19,23)
• InChI Key: KNQYRIXTZUTMKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CCNC(=O)C2=NOC(=C2)C3CC3)C(F)(F)F
• Molecular Formula: C15H15F3N4O2
• Molecular Weight: 340.30 g/mol

Description

5-cyclopropyl-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H15F3N4O2 and its molecular weight is 340.306. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

• Synthesis and Biological Evaluation : Novel series of compounds were synthesized for their potential anticancer and anti-5-lipoxygenase activities, showcasing the chemical versatility of pyrimidine derivatives in therapeutic research (Rahmouni et al., 2016). These studies underscore the importance of pyrimidine and isoxazole derivatives in developing new pharmacological agents.

• Herbicidal Activities : Research into N-substituted pyrimidine derivatives has also explored their potential as herbicidal agents, demonstrating the diverse utility of such compounds beyond medicinal applications (Fu, 2014).

Antimicrobial Activities

• Synthesis and Antimicrobial Activity : Various derivatives have been synthesized to investigate their antimicrobial activities, highlighting the potential of pyrimidine-based compounds in addressing bacterial infections (Abdel-rahman et al., 2002).

Methodological Advances in Synthesis

• Microwave Irradiation and Solid Acid Catalysis : The use of microwave irradiation and solid acid catalysis for the synthesis of isoxazolopyrimidinones has been reported, indicating advancements in synthetic methodologies for more efficient compound generation (Davoodnia et al., 2008).

Mechanism of Action

Mode of Action

The presence of a trifluoromethyl group suggests that it may interact with its targets through key hydrogen bonding interactions .

Biochemical Pathways

Without knowledge of the compound’s specific targets, it’s challenging to summarize the affected biochemical pathways. Compounds with similar structures have been shown to influence various pathways, such as the suzuki–miyaura cross-coupling reaction pathway .

Pharmacokinetics

The presence of a trifluoromethyl group in the compound suggests that it may have improved drug potency

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. The presence of a trifluoromethyl group suggests that it may have improved drug potency .